Cas no 918531-19-8 (2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-)
918531-19-8 structure
Product Name:2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
CAS No:918531-19-8
MF:C9H13N5O2
MW:223.231820821762
CID:773629
PubChem ID:16092265
Update Time:2025-04-19
2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
- 3-nitro-6-piperazin-1-ylpyridin-2-amine
- 918531-19-8
- 1-(5-nitro-6-amino-2-pyridinyl)piperazine
- DTXSID90582183
- 3-Nitro-6-(piperazin-1-yl)pyridin-2-amine
- AKOS018381659
-
- Inchi: 1S/C9H13N5O2/c10-9-7(14(15)16)1-2-8(12-9)13-5-3-11-4-6-13/h1-2,11H,3-6H2,(H2,10,12)
- InChI Key: KJKANSYFBQGJMK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(N)N=C(C=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 223.10692467g/mol
- Monoisotopic Mass: 223.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 100Ų
2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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